Cas no 52744-72-6 ((2-Aminophenyl)(diphenyl)methanol)

• Product Name: (2-Aminophenyl)(diphenyl)methanol
• CAS No: 52744-72-6
• MF: C₁₉H₁₇NO
• MW: 275.344384908676
• MDL: MFCD00545224
• CID: 3094238
• PubChem ID: 2749076
• Update Time: 2025-10-31

(2-Aminophenyl)(diphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Amino-phenyl)-diphenyl-methanol
• benzenemethanol, 2-amino-alpha,alpha-diphenyl-
• ALBB-025601
• o-aminophenyldiphenylcarbinol
• LS-08648
• AF-960/00445006
• SR-01000196493
• H35218
• 52744-72-6
• (2-aminophenyl)-diphenylmethanol
• (2-Aminophenyl)diphenylmethanol
• SR-01000196493-1
• CS-0315867
• AKOS003349158
• (2-aminophenyl)(diphenyl)methanol (en)
• (2-aminophenyl)(diphenyl)methanol
• MFCD00545224
• (2-Aminophenyl)(diphenyl)methanol

• MDL： MFCD00545224
• Inchi： 1S/C19H17NO/c20-18-14-8-7-13-17(18)19(21,15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-14,21H,20H2
• InChI Key： UKMIZPPNAOUDML-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 275.131014166Da
• Monoisotopic Mass: 275.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on (2-Aminophenyl)(diphenyl)methanol

(2-Aminophenyl)(diphenyl)methanol: A Comprehensive Overview

The compound with CAS No. 52744-72-6, commonly referred to as (2-Aminophenyl)(diphenyl)methanol, is a versatile organic molecule that has garnered significant attention in both academic and industrial research. This compound is characterized by its unique structure, which combines an amino group with a diphenylmethanol framework, making it a valuable substrate for various chemical transformations and applications. In this article, we will delve into the structural properties, synthesis methods, applications, and recent advancements related to (2-Aminophenyl)(diphenyl)methanol.

Structural Insights and Physical Properties

(2-Aminophenyl)(diphenyl)methanol exhibits a distinctive molecular architecture, featuring a central methanol group attached to a diphenyl moiety and a 2-aminophenyl substituent. This structure imparts unique electronic and steric properties, rendering the compound highly reactive under specific conditions. The molecule's solubility in organic solvents and its ability to participate in hydrogen bonding make it suitable for a wide range of chemical reactions. Recent studies have highlighted the importance of understanding the stereochemistry of this compound, particularly in enantioselective synthesis.

Synthesis and Chemical Modifications

The synthesis of (2-Aminophenyl)(diphenyl)methanol involves several methodologies, with the most common approach being the nucleophilic substitution of an appropriate benzene derivative. Researchers have explored various catalysts and reaction conditions to optimize yield and purity. For instance, the use of palladium-catalyzed cross-coupling reactions has emerged as a promising strategy for constructing the diphenylmethanol backbone. Additionally, recent advancements in asymmetric catalysis have enabled the selective formation of enantiopure derivatives of this compound.

Applications in Medicinal Chemistry

(2-Aminophenyl)(diphenyl)methanol has found significant utility in medicinal chemistry due to its ability to act as a scaffold for bioactive molecules. The compound's amino group can be readily functionalized to introduce pharmacophores that target specific biological pathways. For example, derivatives of this molecule have been investigated as potential inhibitors of kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. Recent studies have demonstrated that certain analogs exhibit potent inhibitory activity against protein kinases, highlighting their potential as lead compounds for drug development.

Role in Material Science

Beyond its role in pharmaceuticals, (2-Aminophenyl)(diphenyl)methanol has also been explored in material science applications. The compound's aromaticity and functional groups make it an ideal candidate for designing advanced materials such as polymers and coordination complexes. Researchers have reported the use of this molecule as a building block for self-assembled monolayers (SAMs), which are critical components in nanotechnology and surface engineering. Furthermore, its ability to form stable metal complexes has opened avenues for its use in catalysis and sensing applications.

Environmental Considerations and Safety Profile

As with any chemical compound, understanding the environmental impact and safety profile of (2-Aminophenyl)(diphenyl)methanol is crucial. Recent studies have focused on assessing its biodegradability and toxicity under various conditions. Preliminary data suggest that the compound exhibits moderate biodegradation rates under aerobic conditions, but further research is needed to evaluate its long-term environmental effects. In terms of safety handling, standard laboratory precautions are recommended when working with this compound to minimize exposure risks.

Conclusion

(2-Aminophenyl)(diphenyl)methanol, with CAS No. 52744-72-6, stands out as a multifaceted organic molecule with diverse applications across chemistry and related fields. Its unique structure enables it to serve as a versatile building block for synthesizing bioactive compounds, advanced materials, and functional molecules. As research continues to uncover new synthetic routes and applications for this compound, its significance in both academic and industrial settings is expected to grow further.